2,2-Dimethylcyclohexane-1-carbaldehyde

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 2,2-dimethylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C9H16O/c1-9(2)6-4-3-5-8(9)7-10/h7-8H,3-6H2,1-2H3
• InChI Key: PRMCTXHFPWJOSP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1C=O)C

Description

2,2-Dimethylcyclohexane-1-carbaldehyde is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of the product of Example 46d (700 mg, 5.0 mmol) and sodium bicarbonate (420 mg, 5.0 mmol) in dichloromethane (10 mL) at 0° C. under argon was added Dess-Martin periodinane (3.14 g, 7.4 mmol). The reaction mixture was stirred at 0° C. for 2 hours and then slowly warmed to room temperature. The mixture was concentrated under reduced pressure and the residue purified by column silica gel chromatography to give the title compound as a colorless oil (600 mg, Yield: 85% yield). Rf=0.8 (10:1) petroleum ether/:ethyl acetate); 1H NMR (400 MHz, CDCl3) δ 9.81 (d, J=2.4 Hz, 1H), 2.10-2.05 (m, 1H), 1.50-1.24 (m, 8H), 1.13 (s, 3H), 0.99 (s, 3H) ppm.